Cas no 72826-15-4 (2-Alanyl-69-homoarginine-beta-lph(61-69))

2-Alanyl-69-homoarginine-beta-lph(61-69) structure
72826-15-4 structure
Product name:2-Alanyl-69-homoarginine-beta-lph(61-69)
CAS No:72826-15-4
MF:C47H70N12O15S
MW:1075.1951
CID:566652
PubChem ID:5492332

2-Alanyl-69-homoarginine-beta-lph(61-69) Chemical and Physical Properties

Names and Identifiers

    • 2-Alanyl-69-homoarginine-beta-lph(61-69)
    • beta-lipotropin(61-69), 2-alanyl-69-homoarginine-
    • Aha-lph
    • DTXSID10223142
    • L-Lysine, N(6)-(aminoiminomethyl)-N(2)-(N-(N-(N-(N-(N-(N-(N-L-tyrosyl-D-alanyl)glycyl)-L-phenylalanyl)-L-methionyl)-L-threonyl)-L-seryl)-L-alpha-glutamyl)-
    • 2-Ala-69-homo-arg-beta lph(61-19)
    • Lph(61-69), 2-alanyl-69-homoarginine-
    • 72826-15-4
    • Inchi: InChI=1S/C47H70N12O15S/c1-25(53-40(67)30(48)21-28-12-14-29(62)15-13-28)39(66)52-23-36(63)54-34(22-27-9-5-4-6-10-27)43(70)56-32(18-20-75-3)42(69)59-38(26(2)61)45(72)58-35(24-60)44(71)55-31(16-17-37(64)65)41(68)57-33(46(73)74)11-7-8-19-51-47(49)50/h4-6,9-10,12-15,25-26,30-35,38,60-62H,7-8,11,16-24,48H2,1-3H3,(H,52,66)(H,53,67)(H,54,63)(H,55,71)(H,56,70)(H,57,68)(H,58,72)(H,59,69)(H,64,65)(H,73,74)(H4,49,50,51)/t25-,26-,30+,31+,32+,33+,34+,35+,38+/m1/s1
    • InChI Key: KRODIMYXKFCEHY-VHUVRACXSA-N
    • SMILES: CC(C(C(=O)NC(CO)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCN=C(N)N)C(=O)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(C)NC(=O)C(CC2=CC=C(C=C2)O)N)O

Computed Properties

  • Exact Mass: 1074.4809
  • Monoisotopic Mass: 1074.48043075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 34
  • Complexity: 1930
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 484Ų
  • XLogP3: -5

Experimental Properties

  • Density: 1.46
  • Refractive Index: 1.65
  • PSA: 458.51

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